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Application Notes

SPR741 is a novel antibiotic potentiator derived from polymyxin B.[1][2] On its own, SPR741
has minimal direct antibacterial activity. Its primary function is to act as an adjuvant, disrupting
the outer membrane of Gram-negative bacteria.[1][3][4] This disruption increases the
permeability of the membrane, allowing other co-administered antibiotics, which may normally
be ineffective against Gram-negative pathogens, to penetrate the cell and reach their molecular
targets.[3][5] This mechanism effectively broadens the spectrum of activity for many existing
antibiotic classes.[6]

The checkerboard assay is a standard in vitro method used to assess the interactions between
two antimicrobial agents.[7][8][9] By testing various concentrations of two drugs, both alone
and in combination, this assay can quantitatively determine whether their interaction is
synergistic, additive, indifferent, or antagonistic.[10] Studies have successfully used the
checkerboard method to demonstrate the synergistic effects of SPR741 with antibiotics such as
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macrolides (erythromycin, clarithromycin, azithromycin) and rifampin against multidrug-resistant
Gram-negative bacteria like Klebsiella pneumoniae, Acinetobacter baumannii, and
Enterobacteriaceae.[5][11][12][13][14]

This document provides a detailed protocol for performing a checkerboard assay to evaluate
the synergistic potential of SPR741 with a partner antibiotic.

Mechanism of Action of SPR741

SPR741, a cationic peptide, interacts with and perturbs the lipopolysaccharide (LPS) layer of
the Gram-negative outer membrane. This destabilizes the membrane, creating openings that
facilitate the entry of the partner antibiotic into the periplasmic space, allowing it to reach its
target and exert its antibacterial effect.
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Caption: SPR741 disrupts the outer membrane, enabling partner antibiotic entry.

Experimental Protocol: Checkerboard Assay

This protocol outlines the steps for determining the synergistic activity of SPR741 and a partner
antibiotic against a selected bacterial strain.

3.1. Materials

e SPR741 (lyophilized powder)

» Partner antibiotic (Ilyophilized powder)

o Bacterial Isolate (e.g., A. baumannii, K. pneumoniae)
o Cation-Adjusted Mueller-Hinton Broth (CAMHB)[13]
 Sterile 96-well microtiter plates (U-bottom)

» Sterile reagent reservoirs

¢ Multichannel and single-channel pipettes

o Spectrophotometer or McFarland turbidity standards
e Plate incubator (35-37°C)[8]

3.2. Preparation of Reagents

» Antibiotic Stock Solutions: Prepare stock solutions of SPR741 and the partner antibiotic in a
suitable solvent (e.g., sterile deionized water or DMSO) at a concentration at least 10x the
highest concentration to be tested.

e Bacterial Inoculum:

o From an overnight culture plate, select 3-5 colonies and suspend them in sterile saline or
CAMHB.
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o Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which
corresponds to approximately 1.5 x 108 CFU/mL.

o Dilute this suspension in CAMHB to achieve a final inoculum concentration of 5 x 103
CFU/mL in each well of the microtiter plate.[8]

3.3. Checkerboard Assay Setup

The setup involves creating a two-dimensional array of concentrations where each well
contains a unigue combination of the two agents.

o Plate Preparation: Add 50 pL of CAMHB to all wells of a 96-well plate, except for column 1
and row A.

e Drug A (SPR741) Dilution:
o Prepare a working solution of SPR741 at 4x the highest desired concentration.

o Add 100 pL of this working solution to the first well (A1) and 50 pL to the remaining wells in
row A (A2-Al11).

o Perform a 2-fold serial dilution along row A by transferring 50 uL from Al to A2, mixing,
then A2 to A3, and so on, discarding 50 yL from the last well (A11).

e Drug B (Partner Antibiotic) Dilution:
o Prepare a working solution of the partner antibiotic at 4x the highest desired concentration.

o Add 100 pL of this working solution to well A1 and 50 pL to the remaining wells in column
1 (B1-G1).

o Perform a 2-fold serial dilution down column 1 by transferring 50 pL from Al to B1, mixing,
then B1 to C1, and so on, discarding 50 pL from the last well (G1).

e Combination Dilutions:

o Using a multichannel pipette, transfer 50 uL from each well in column 1 (A1-G1) to the
corresponding wells across their respective rows (e.g., Al across row A, B1 across row B).
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o This creates the 'checkerboard' of combination concentrations.

e Controls:

[e]

Drug A Alone: Row H can be used for serial dilutions of SPR741 only.

o

Drug B Alone: Column 12 can be used for serial dilutions of the partner antibiotic only.

[¢]

Growth Control: One well (e.g., H12) should contain only broth and the bacterial inoculum.

[¢]

Sterility Control: One well should contain only sterile broth.

e Inoculation: Add 100 pL of the prepared bacterial inoculum (final concentration 5 x 103
CFU/mL) to each well, except the sterility control.[8]

 Incubation: Incubate the plate at 35-37°C for 16-24 hours.[15]

Experimental Workflow Diagram
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Caption: Workflow for the checkerboard synergy assay from prep to analysis.

Data Collection and Analysis

5.1. Reading Results The Minimum Inhibitory Concentration (MIC) is the lowest concentration

of an antibiotic that prevents visible growth of the bacteria.

¢ MIC of Drug A alone (MICA): The lowest concentration of Drug A in its control row/column

that inhibits growth.
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e MIC of Drug B alone (MICB): The lowest concentration of Drug B in its control row/column
that inhibits growth.

e MIC in Combination (A and B): For each well showing no growth, the concentrations of Drug
A and Drug B are recorded. The combination with the most significant potentiation is used for
the FIC calculation.

5.2. Calculating the Fractional Inhibitory Concentration (FIC) Index The FIC index is calculated
to quantify the interaction between the two agents.[8][10]

e Calculate FIC for each drug:
o FICA = (MIC of Drug A in combination) / (MIC of Drug A alone)
o FICB = (MIC of Drug B in combination) / (MIC of Drug B alone)
o Calculate the FIC Index (FICi):
o FIC Index = FICA + FICB
The combination that yields the lowest FIC Index is reported.[15]

5.3. Interpretation of Results The calculated FIC Index value is used to classify the interaction.
[81[10][15]

FIC Index (FICi) Interaction Classification Description

The combined effect is
<0.5 Synergy significantly greater than the
sum of individual effects.

The combined effect is equal
>05t0<4.0 Additive or Indifference to or slightly greater than the

sum of individual effects.

The combined effect is less
>4.0 Antagonism than the effect of the more

active agent alone.
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Example Data: SPR741 in Combination with
Rifampin

The following table summarizes results from a study testing SPR741 with rifampin against an
extensively drug-resistant (XDR) strain of Acinetobacter baumannii (AB5075).[13][14]

Fold

Drug(s) MIC (pg/mL) Reduction in FIC Index Interaction
Rifampin MIC

SPR741 alone 128 - - -

Rifampin alone 4.0 - - -

Rifampin +

SPR741 (2.0 0.5 8-fold 0.14 Synergy

Hg/mL)

Calculation based on the data: FICRifampin = 0.5/4.0 = 0.125; FICSPR741 = 2.0/128 = 0.0156.
FIC Index = 0.125 + 0.0156 = 0.14.

Data Interpretation Logic

Calculate
FIC Index

Click to download full resolution via product page

Caption: Decision pathway for classifying antibiotic interactions via FIC index.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note & Protocol: SPR741 Checkerboard
Assay for Evaluating Synergistic Antibiotic Activity]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15563043/docs#application-note-
protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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